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Compound of Interest

Compound Name: 2-Bromomethoxyethane

CAS No.: 53588-92-4

Cat. No.: B1338384

Get Quote

Executive Summary: The Dual-Nature Reagent
2-Bromomethoxyethane, chemically distinct as 1-Bromo-2-methoxyethane (CAS: 6482-24-2)

or 2-Bromoethyl methyl ether, serves as a cornerstone reagent in organic synthesis.[1][2] It is

primarily utilized for installing the 2-methoxyethyl (MEM) protecting group on alcohols and

phenols, and for N-alkylation in medicinal chemistry.

Understanding its solubility is not merely about dissolution; it is about kinetic control. The

choice of solvent dictates the reagent's stability, the rate of nucleophilic substitution (

), and the suppression of side reactions like hydrolysis or elimination. This guide analyzes the
physicochemical drivers of its solubility and provides evidence-based protocols for solvent
selection.

Physicochemical Profile
The solubility behavior of 1-Bromo-2-methoxyethane is governed by its bifunctional structure: a

lipophilic alkyl bromide tail and a hydrophilic ether linkage. This "amphiphilic-lite" character

allows it to bridge the gap between non-polar organic phases and polar reaction media.
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Table 1: Key Physicochemical Properties
Property Value Implication for Solubility

CAS Number 6482-24-2 Unique Identifier

Molecular Formula
Low Molecular Weight (138.99

g/mol ) favors miscibility.[3]

Density 1.46 – 1.48 g/mL

Denser than water/organics;

forms bottom layer in biphasic

extractions.

Boiling Point 107–110 °C (760 mmHg)
Moderate volatility; stable in

refluxing THF/DCM.

LogP (Octanol/Water) ~1.03
Lipophilic; preferentially

partitions into organic solvents.

Water Solubility ~14.4 g/L (25 °C)
Moderate; requires salting out

(brine) for efficient extraction.

Dipole Moment ~1.8–2.0 D
Compatible with polar aprotic

solvents (DMF, DMSO).

Solubility Analysis by Solvent Class
The solubility of 1-Bromo-2-methoxyethane is dictated by Dipole-Dipole interactions (C-Br

bond) and Lewis Basicity (Ether Oxygen).

Polar Aprotic Solvents (High Solubility / High Reactivity)
Solvents: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN),

Acetone.

Solubility: Miscible in all proportions.

Mechanistic Insight: These are the gold standard for alkylation reactions. The solvent

solvates the cationic counterion of the nucleophile (e.g.,
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), leaving the nucleophile "naked" and highly reactive. 1-Bromo-2-methoxyethane remains
fully dissolved and unshielded, maximizing

kinetics.

Critical Note: In DMSO, the reagent may degrade over prolonged periods at high

temperatures due to oxidation or elimination.

Chlorinated Solvents (High Solubility / Inert Medium)
Solvents: Dichloromethane (DCM), Chloroform (

), 1,2-Dichloroethane (DCE).

Solubility: Miscible.

Mechanistic Insight: Excellent for transport and storage. The high density of DCM matches

the reagent, preventing phase separation during transfer. These solvents do not accelerate

nucleophilic attack as much as DMF but are preferred for Lewis-acid catalyzed reactions

(e.g., Friedel-Crafts alkylation).

Ethers (High Solubility / Chemical Compatibility)
Solvents: Tetrahydrofuran (THF), Diethyl Ether (

), 1,4-Dioxane.

Solubility: Miscible.

Mechanistic Insight: "Like dissolves like." The ether linkage in the reagent interacts favorably

with the solvent. THF is the solvent of choice for Grignard formation (though difficult with this

specific bromide due to

-elimination risks) or lithiation reactions.

Alcohols (Moderate Solubility / High Risk)
Solvents: Methanol, Ethanol, Isopropanol.

Solubility: Soluble.
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Mechanistic Insight: While soluble, these are protic solvents. They form hydrogen bond

"cages" around nucleophiles, slowing down

reactions. Furthermore, alcohols can act as nucleophiles themselves, leading to solvolysis
(ether exchange), converting the bromide to a dialkyl ether by-product. Avoid unless
necessary.

Hydrocarbons (Moderate to High Solubility)
Solvents: Hexanes, Toluene, Benzene.

Solubility: Soluble (Toluene) to Moderately Soluble (Hexanes).

Mechanistic Insight: Toluene is excellent for high-temperature reflux reactions where water

removal (Dean-Stark) is required. Hexane is often used to precipitate polar impurities while

keeping the bromide in solution during purification.

Visualization: Solvent Selection Decision Tree
The following diagram illustrates the logical flow for selecting a solvent based on the intended

chemical transformation.
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Start: Solvent Selection for
1-Bromo-2-methoxyethane

What is the Reaction Type?

Nucleophilic Substitution
(Alkylation/Protection)

Max Reactivity

Lewis Acid Catalysis
(Friedel-Crafts)

Stability

Workup / Extraction

Purification

Use Polar Aprotic:
DMF, DMSO, MeCN

(Maximizes Rate)

Avoid Alcohols
(Risk of Solvolysis)

Caution

Use Chlorinated:
DCM, DCE

(Inert, Good Solubility)

Use Ethers/Hydrocarbons:
Et2O, Toluene

(Phase Separation)

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on reaction requirements, balancing

solubility with kinetic favorability.

Experimental Protocols
Protocol A: Quantitative Solubility Determination
(Saturation Method)
Use this protocol to verify solubility limits for crystallization or concentrated stock solutions.

Preparation: Dry the solvent of choice over molecular sieves (3Å or 4Å) for 24 hours.

Saturation: Add 1-Bromo-2-methoxyethane dropwise to 5.0 mL of solvent in a scintillation vial

at 25 °C with constant stirring.
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Endpoint: Continue addition until a persistent turbidity or phase separation (droplets at

bottom) is observed.

Equilibration: Stir the mixture for 2 hours, then allow to stand for 1 hour.

Sampling: Filter the supernatant through a 0.45 µm PTFE syringe filter.

Quantification: Analyze the filtrate via GC-FID or HPLC.

GC Conditions: DB-5 column, Inlet 200°C, Ramp 50°C to 200°C.

Calculation: Compare peak area against a calibration curve of known standards in the

same solvent.

Protocol B: Stabilization and Drying
Commercial samples often contain HBr stabilizers or hydrolysis products.

Wash: Dissolve the reagent in Diethyl Ether or DCM (1:5 ratio). Wash with saturated

(removes acid), then Brine.

Dry: Dry the organic phase over anhydrous

for 30 minutes.

Concentrate: Remove solvent under reduced pressure (Rotovap) at < 40 °C (bath

temperature) to prevent degradation.

Store: Store over activated 4Å molecular sieves in an amber bottle at 4 °C.

Visualization: Solubility & Reactivity Workflow

Raw Reagent
(1-Bromo-2-methoxyethane)

Check Purity
(GC/TLC)

Wash (NaHCO3)
& Dry (MgSO4)If Acidic/Impure

Select SolventIf Pure

DMF/DMSO
(Solution A)For SN2

DCM
(Solution B)

For Lewis Acid

Reaction: Alkylation
(Fast, Homogeneous)

Reaction: Protection
(Controlled, Catalyzed)
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Figure 2: Operational workflow for preparing 1-Bromo-2-methoxyethane solutions, ensuring

chemical integrity before reaction.

Safety & Handling
Toxicity: 1-Bromo-2-methoxyethane is an alkylating agent. It is potentially carcinogenic and

mutagenic. It can be absorbed through the skin.

PPE: Double nitrile gloves, lab coat, and chemical splash goggles are mandatory. Handle

only in a fume hood.

Incompatibility: Avoid strong oxidizers and strong bases (unless intended for reaction).

Reacts violently with alkali metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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